Cas no 106331-50-4 (1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one)

• Product Name: 1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• CAS No: 106331-50-4
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 1177614
• PubChem ID: 10443524
• Update Time: 2025-10-29

1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• 2-Propen-1-one, 1-(3,4,5-trimethoxyphenyl)-
• ACMC-20ma2f
• 1-(3,4,5-trimethoxyphenyl)propenone
• CTK0G3399
• 3,4,5-trimethoxy-phenylvinylketone
• SureCN6350350
• 3,4,5-trimethoxyphenyl vinyl ketone
• 3,4,5-Trimethoxyphenylvinylketone
• 2-Propen-1-one, 1-(3,4,5-trimethoxyphenyl)-; ACMC-20ma2f; 1-(3,4,5-trimethoxyphenyl)propenone; CTK0G3399; 3,4,5-trimethoxy-phenylvinylketone; SureCN6350350; 3,4,5-trimethoxyphenyl vinyl ketone; 3,4,5-Trimethoxyphenylvinylketone; 3,4,5-Trimethoxyphenyl vinyl ketone;
• DTXSID40440007
• 106331-50-4
• SCHEMBL6350350
• EN300-1838180
• UNDYVEDXFDFDRI-UHFFFAOYSA-N

• Inchi： 1S/C12H14O4/c1-5-9(13)8-6-10(14-2)12(16-4)11(7-8)15-3/h5-7H,1H2,2-4H3
• InChI Key： UNDYVEDXFDFDRI-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(C(C=C)=O)=CC=1OC)OC

Computed Properties

• Exact Mass: 222.08920892g/mol
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76000
• LogP: 2.08110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one

Comprehensive Guide to 1-(3,4,5-Trimethoxyphenyl)prop-2-en-1-one (CAS No. 106331-50-4): Properties, Applications, and Market Insights

1-(3,4,5-Trimethoxyphenyl)prop-2-en-1-one (CAS No. 106331-50-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic applications. Known for its unique structural features, this compound belongs to the class of chalcone derivatives, which are widely studied for their diverse biological activities. The presence of three methoxy groups at the 3, 4, and 5 positions of the phenyl ring enhances its reactivity and makes it a valuable intermediate in organic synthesis.

The chemical formula of 1-(3,4,5-Trimethoxyphenyl)prop-2-en-1-one is C₁₂H₁₄O₄, and its molecular weight is 222.24 g/mol. This compound is characterized by a propenone moiety attached to a trimethoxyphenyl group, which contributes to its distinct physicochemical properties. Researchers often explore its potential as a building block for more complex molecules, particularly in the development of pharmaceuticals and agrochemicals. Its solubility in organic solvents like ethanol, methanol, and dimethyl sulfoxide (DMSO) makes it versatile for laboratory use.

One of the most intriguing aspects of 1-(3,4,5-Trimethoxyphenyl)prop-2-en-1-one is its role in the synthesis of bioactive compounds. Recent studies have highlighted its utility in creating anticancer agents, anti-inflammatory drugs, and antimicrobial compounds. For instance, chalcone derivatives like this one have shown promise in inhibiting key enzymes involved in cancer cell proliferation. This has led to increased interest from the pharmaceutical industry, particularly in the context of targeted therapy and drug discovery.

In addition to its medicinal applications, 1-(3,4,5-Trimethoxyphenyl)prop-2-en-1-one is also explored in material science. Its conjugated double bond system makes it a candidate for organic electronics, such as in the development of OLEDs (organic light-emitting diodes) and photovoltaic materials. Researchers are investigating its optical properties, including absorption and fluorescence, to determine its suitability for next-generation technologies.

The global market for 1-(3,4,5-Trimethoxyphenyl)prop-2-en-1-one is expanding, driven by its growing applications in research and industrial sectors. Key players in the chemical industry are investing in scalable synthesis methods to meet the rising demand. Suppliers often provide this compound in high purity (≥98%) for laboratory use, with prices varying based on quantity and supplier reputation. Researchers looking for CAS 106331-50-4 can find it listed under various catalog numbers from chemical vendors.

For those working with 1-(3,4,5-Trimethoxyphenyl)prop-2-en-1-one, safety data sheets (SDS) provide essential information on handling, storage, and disposal. While it is not classified as a hazardous material under standard regulations, proper laboratory practices should always be followed. The compound should be stored in a cool, dry place, away from direct sunlight and incompatible substances.

Looking ahead, the future of 1-(3,4,5-Trimethoxyphenyl)prop-2-en-1-one appears promising, with ongoing research uncovering new applications. Its versatility as a synthetic intermediate and potential therapeutic agent ensures its continued relevance in scientific and industrial communities. Whether you are a chemist, researcher, or industry professional, understanding the properties and uses of this compound can open doors to innovative solutions in your field.